Cas no 477884-15-4 (2-Cyclopenten-1-one, 3-methyl-4-(2-oxopropyl)-, (4R)- (9CI))

• Product Name: 2-Cyclopenten-1-one, 3-methyl-4-(2-oxopropyl)-, (4R)- (9CI)
• CAS No: 477884-15-4
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 1018783
• Update Time: 2024-06-13

2-Cyclopenten-1-one, 3-methyl-4-(2-oxopropyl)-, (4R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 3-methyl-4-(2-oxopropyl)-, (4R)- (9CI)

• Inchi： 1S/C9H12O2/c1-6-3-9(11)5-8(6)4-7(2)10/h3,8H,4-5H2,1-2H3/t8-/m1/s1
• InChI Key： AKUYOXINMGRQOK-MRVPVSSYSA-N
• SMILES： C1(=O)C[C@@H](CC(=O)C)C(C)=C1

Computed Properties

• Exact Mass: 152.084
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2